CID 9864831
CID 9864831
TCS 2510 is a highly selective EP4 agonist (EC50 = 2.5 nM; Ki = 1.2 nM). TCS 2510 displays no significant binding at other prostaglandin receptors at concentrations up to 14 μM.
Brand Name:
Vulcanchem
CAS No.:
346673-06-1
VCID:
VC0544778
InChI:
InChI=1S/C21H29N5O2/c27-19(16-17-8-4-3-5-9-17)13-11-18-12-14-21(28)26(18)15-7-2-1-6-10-20-22-24-25-23-20/h3-5,8-9,11,13,18-19,27H,1-2,6-7,10,12,14-16H2,(H,22,23,24,25)/b13-11+/t18-,19+/m0/s1
SMILES:
C1CC(=O)N(C1C=CC(CC2=CC=CC=C2)O)CCCCCCC3=NNN=N3
Molecular Formula:
C21H29N5O2
Molecular Weight:
383.5 g/mol
CID 9864831
CAS No.: 346673-06-1
Inhibitors
VCID: VC0544778
Molecular Formula: C21H29N5O2
Molecular Weight: 383.5 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
| CAS No. | 346673-06-1 |
|---|---|
| Product Name | CID 9864831 |
| Molecular Formula | C21H29N5O2 |
| Molecular Weight | 383.5 g/mol |
| IUPAC Name | (5R)-5-[(E,3S)-3-hydroxy-4-phenylbut-1-enyl]-1-[6-(2H-tetrazol-5-yl)hexyl]pyrrolidin-2-one |
| Standard InChI | InChI=1S/C21H29N5O2/c27-19(16-17-8-4-3-5-9-17)13-11-18-12-14-21(28)26(18)15-7-2-1-6-10-20-22-24-25-23-20/h3-5,8-9,11,13,18-19,27H,1-2,6-7,10,12,14-16H2,(H,22,23,24,25)/b13-11+/t18-,19+/m0/s1 |
| Standard InChIKey | JWYPJSNXPZTEHL-VJKINUSGSA-N |
| Isomeric SMILES | C1CC(=O)N([C@H]1/C=C/[C@H](CC2=CC=CC=C2)O)CCCCCCC3=NNN=N3 |
| SMILES | C1CC(=O)N(C1C=CC(CC2=CC=CC=C2)O)CCCCCCC3=NNN=N3 |
| Canonical SMILES | C1CC(=O)N(C1C=CC(CC2=CC=CC=C2)O)CCCCCCC3=NNN=N3 |
| Appearance | Solid powder |
| Description | TCS 2510 is a highly selective EP4 agonist (EC50 = 2.5 nM; Ki = 1.2 nM). TCS 2510 displays no significant binding at other prostaglandin receptors at concentrations up to 14 μM. |
| Purity | >98% (or refer to the Certificate of Analysis) |
| Shelf Life | >2 years if stored properly |
| Solubility | Soluble in DMSO |
| Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
| Synonyms | TCS 2510, TCS-2510, TCS2510 |
| Reference | 1: Stone AJ, Copp SW, Kaufman MP. Role of prostaglandins in spinal transmission of the exercise pressor reflex in decerebrated rats. Neuroscience. 2014 Sep 26;277:26-35. doi: 10.1016/j.neuroscience.2014.06.061. Epub 2014 Jul 5. PubMed PMID: 25003710; PubMed Central PMCID: PMC4164591. 2: Liu Y, Rajagopal M, Lee K, Battini L, Flores D, Gusella GL, Pao AC, Rohatgi R. Prostaglandin E(2) mediates proliferation and chloride secretion in ADPKD cystic renal epithelia. Am J Physiol Renal Physiol. 2012 Nov 15;303(10):F1425-34. doi: 10.1152/ajprenal.00010.2012. Epub 2012 Aug 29. PubMed PMID: 22933297; PubMed Central PMCID: PMC3517629. 3: Han Y, Kang Y, Torres-Jerez I, Cheung F, Town CD, Zhao PX, Udvardi MK, Monteros MJ. Genome-wide SNP discovery in tetraploid alfalfa using 454 sequencing and high resolution melting analysis. BMC Genomics. 2011 Jul 6;12:1-11. doi: 10.1186/1471-2164-12-350. PubMed PMID: 21733171; PubMed Central PMCID: PMC3154875. 4: He X, Blount JW, Ge S, Tang Y, Dixon RA. A genomic approach to isoflavone biosynthesis in kudzu (Pueraria lobata). Planta. 2011 Apr;233(4):843-55. doi: 10.1007/s00425-010-1344-1. Epub 2011 Jan 11. PubMed PMID: 21221632. |
| PubChem Compound | 9864831 |
| Last Modified | Nov 11 2021 |
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